Cas no 1864014-10-7 (3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride)

• Product Name: 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride
• CAS No: 1864014-10-7
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 5719982
• PubChem ID: 86263003
• Update Time: 2025-06-08

3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864014-10-7
• AKOS026747684
• F2167-2062
• 3-methyl-1-(5-methylfuran-2-yl)butan-1-amine;hydrochloride
• EN300-240582
• 3-methyl-1-(5-methylfuran-2-yl)butan-1-aminehydrochloride
• 3-methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride
• 2-Furanmethanamine, 5-methyl-α-(2-methylpropyl)-, hydrochloride (1:1)
• 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride

• Inchi： 1S/C10H17NO.ClH/c1-7(2)6-9(11)10-5-4-8(3)12-10;/h4-5,7,9H,6,11H2,1-3H3;1H
• InChI Key： XRGGAKNIMTXQQZ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(CC(C)C)N

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride

3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine Hydrochloride (CAS No. 1864014-10-7): A Comprehensive Overview

3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride (CAS No. 1864014-10-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of furan and amine functionalities, making it a versatile molecule with potential applications in various therapeutic areas.

The chemical structure of 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride is characterized by a furan ring substituted with a methyl group at the 5-position, and an amine group attached to a butyl chain with an additional methyl substitution at the 3-position. The presence of the hydrochloride salt form ensures enhanced solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride in various biological contexts. One notable area of research is its interaction with neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. These interactions suggest that the compound may have applications in the treatment of neurological disorders such as depression and anxiety.

In preclinical studies, 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride has demonstrated promising results in animal models of depression. It has been shown to exhibit antidepressant-like effects through mechanisms that involve the modulation of monoaminergic neurotransmission. Specifically, the compound appears to enhance serotonin and dopamine levels in key brain regions associated with mood regulation.

Beyond its potential as an antidepressant, 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride has also been investigated for its analgesic properties. Studies have indicated that it can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent. The mechanism behind this effect is thought to involve the activation of opioid receptors, although further research is needed to fully elucidate the underlying pathways.

The safety profile of 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride is another critical aspect of its evaluation. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new pharmaceutical agent, comprehensive safety assessments are essential before it can be considered for clinical trials.

In terms of pharmacokinetics, 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride has been found to have favorable properties. It demonstrates good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. These characteristics make it a promising candidate for further development as a potential therapeutic agent.

The synthesis of 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride involves several well-established chemical reactions, including the formation of the furan ring and subsequent functional group modifications. The process can be optimized to achieve high yields and purity, which are essential for large-scale production and commercialization.

In conclusion, 3-Methyl-1-(5-methylfuran-2-y l)butan - 1 - amine hydrochloride (CAS No. 1864014 - 10 - 7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and safety profile, paving the way for its potential use in treating various neurological and pain-related disorders. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmacological arsenal.